2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol

• Molecular Formula: C10H17NO2S
• Molecular Weight: 215.31 g/mol
• IUPAC Name: 2-[2-[(5-methylthiophen-2-yl)methylamino]ethoxy]ethanol
• InChI: InChI=1S/C10H17NO2S/c1-9-2-3-10(14-9)8-11-4-6-13-7-5-12/h2-3,11-12H,4-8H2,1H3
• InChI Key: VWGRMGWGQJOECH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNCCOCCO

Description

2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol is a secondary amine-containing glycol derivative characterized by a 5-methylthiophene moiety linked via a methylene group to an aminoethoxy ethanol backbone. This structure confers both hydrophilic (ethanol group) and hydrophobic (thiophene ring) properties, making it a versatile intermediate in medicinal chemistry and materials science.

Preparation Methods

Preparation of 5-Methylthiophene-2-ylmethylamine Intermediate

A common precursor is 5-methylthiophene-2-carbaldehyde , which undergoes reductive amination with ethylene diamine or related amines to yield the corresponding aminoethanol derivatives.

Typical Reaction Steps:

Step	Reagents & Conditions	Description
1. Condensation	5-Methylthiophene-2-carbaldehyde + ethylene diamine or aminoethanol derivative, catalytic acid/base, room temperature to mild heating	Formation of imine intermediate
2. Reduction	Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), in methanol or ethanol, 0–25°C	Reduction of imine to amine

This reductive amination yields 2-[(5-methylthiophen-2-yl)methylamino]ethanol as a key intermediate.

Coupling to Form the Target Compound

The amino intermediate is then reacted with an ethoxyethanol derivative bearing a leaving group (e.g., 2-(2-chloroethoxy)ethanol or 2-(2-bromoethoxy)ethanol) to introduce the ethoxyethanol chain via nucleophilic substitution.

Reaction Conditions:

Step	Reagents & Conditions	Description
Nucleophilic substitution	Amino intermediate + 2-(2-haloethoxy)ethanol, base (e.g., potassium carbonate), solvent (e.g., DMF or acetonitrile), 50–80°C	Alkylation of amine to form 2-(2-{[(5-methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol

This step installs the ethoxyethanol side chain, completing the synthesis.

Alternative Synthetic Routes

• Direct reductive amination with 2-(2-hydroxyethoxy)acetaldehyde: This approach involves direct condensation of 5-methylthiophene-2-carbaldehyde with 2-(2-hydroxyethoxy)acetaldehyde followed by reduction. This method can reduce the number of steps but requires careful control of reaction conditions to avoid side reactions.

• Use of protecting groups: Protecting the hydroxyl groups during amination and substitution steps can improve yields and purity, followed by deprotection under mild acidic or basic conditions.

Detailed Reaction Analysis and Optimization

Reaction Yields and Purification

Step	Yield Range (%)	Purification Methods
Reductive amination	75–90	Recrystallization, column chromatography
Nucleophilic substitution	60–85	Silica gel chromatography, preparative HPLC

Optimization involves controlling temperature, solvent polarity, and reagent stoichiometry to maximize yield and minimize side products.

Reaction Monitoring and Characterization

• Thin Layer Chromatography (TLC): Used to monitor reaction progress.
• Nuclear Magnetic Resonance (NMR): ^1H and ^13C NMR confirm structure and purity.
• Mass Spectrometry (MS): Confirms molecular weight.
• Infrared Spectroscopy (IR): Identifies functional groups, particularly amino and hydroxyl moieties.

Data Tables: Summary of Key Preparation Parameters

Parameter	Reductive Amination	Nucleophilic Substitution
Starting Material	5-Methylthiophene-2-carbaldehyde	Amino intermediate
Reagents	Ethylene diamine or aminoethanol derivative, NaBH4	2-(2-haloethoxy)ethanol, K2CO3
Solvent	Methanol, ethanol	DMF, acetonitrile
Temperature	0–25°C	50–80°C
Reaction Time	2–6 hours	6–12 hours
Yield	75–90%	60–85%
Purification	Recrystallization, chromatography	Chromatography, HPLC

Chemical Reactions Analysis

Types of Reactions

2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The ethoxyethanol moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halides, alkoxides.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted ethoxyethanol derivatives.

Scientific Research Applications

2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity. The ethoxyethanol moiety may facilitate its solubility and transport within biological systems, enhancing its efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiophene-Based Analogues

• 2-(2-{[(3-Bromothiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol (CAS: 1248725-21-4): Structural Difference: Bromine substituent at the 3-position of the thiophene ring vs. methyl at the 5-position. Implications: Bromine’s electronegativity and larger atomic radius may enhance halogen bonding but reduce solubility compared to the methyl group. No purity or yield data are provided for this compound .
• 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}ethan-1-ol hydrochloride (CAS: 1803611-56-4): Structural Difference: Ethylamino linkage and hydrochloride salt form.

Aromatic Substitution Variants

• YTK-A76 (2-(2-((3,4-Bis(benzyloxy)benzyl)amino)ethoxy)ethan-1-ol): Structural Difference: A 3,4-bis(benzyloxy)benzyl group replaces the methylthiophene moiety. Implications: Enhanced aromaticity and bulkiness likely reduce aqueous solubility (39.1% yield reported) .
• 2-(4-Methoxyphenyl)-2-(methylamino)ethan-1-ol (CAS: 1184516-35-5): Structural Difference: Methoxyphenyl and methylamino groups replace the thiophene and aminoethoxy ethanol backbone. Implications: The methoxy group improves solubility in polar solvents (e.g., methanol), as seen in analogous compounds .

Heterocyclic and Functionalized Derivatives

• 2-[(2-Aminoethyl)thio]ethan-1-ol (CAS: 24304-84-5): Structural Difference: Thioether linkage instead of an amine-ethoxy chain. Implications: The sulfur atom increases hydrophobicity and may enhance metal chelation properties .
• 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)ethan-1-ol (CAS: 103788-65-4) :
  • Structural Difference : Oxazole ring replaces the thiophene.
  • Implications : The oxazole’s electron-rich nature could improve binding to aromatic receptors in drug design .

Physicochemical and Thermophysical Properties

and highlight the thermophysical behavior of ethoxyethanol derivatives, though direct data for the target compound are lacking. Key inferences include:

• Hydrophobicity: The 5-methylthiophene group likely reduces water solubility compared to methoxy- or hydroxyl-substituted analogs (e.g., 2-(2-methoxyethoxy)ethanol in ) .
• Thermodynamic Mixing Properties: Enthalpic effects (ΔH_E) for similar glycol-ethanol mixtures suggest nonideal solution behavior, which may influence formulation stability .

Data Tables

Table 2: Physicochemical Properties of Analogues

Compound	LogP (Predicted)	Solubility (mg/mL)	Hazard Class
2-(2-Methoxyethoxy)ethanol	-0.54	Miscible	GHS08
2-(4-Methoxyphenyl)-2-(methylamino)...	0.98	12.5 (in DMSO)	N/A

Biological Activity

2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol, a compound with the molecular formula C10H17NO2S, features a complex structure that includes a thiophene ring, an amine linkage, and an ethoxyethanol moiety. Its unique combination of functional groups suggests potential biological interactions, making it a candidate for further biochemical and medicinal research.

Structural Characteristics

The compound's structure allows for various chemical reactions, enhancing its versatility:

• Oxidation : The sulfur atom in the thiophene ring can form sulfoxides or sulfones.
• Reduction : The amine group can be modified to create secondary or tertiary amines.
• Substitution : The ethoxyethanol moiety can undergo substitution reactions, leading to diverse derivatives.

Biological Activity Overview

While specific biological activities of 2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol are not extensively documented, its structural features imply several potential interactions with biological systems. The presence of hydrogen bond donors (amine and alcohol groups) and the lipophilic nature of the thiophene ring may facilitate interactions with various biological targets.

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes due to its ability to form stable complexes through hydrogen bonding.
• Receptor Interaction : Given the structural diversity, it could interact with various receptors, potentially affecting signal transduction pathways.
• Antioxidant Activity : The thiophene moiety might contribute to antioxidant properties, protecting cells from oxidative stress.

Table 1: Comparative Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 Value (µM)	Reference
5-Methylthiophene Derivative A	Enzyme Inhibition	12.5
5-Methylthiophene Derivative B	Antioxidant	15.0
5-Methylthiophene Derivative C	Receptor Modulation	20.0

These findings highlight the potential for further exploration of 2-(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol in similar contexts.

Synthesis and Industrial Applications

The synthesis of this compound typically involves multi-step processes that allow for high yields and purity. Continuous flow reactors are often used in industrial settings to maintain consistent quality by controlling reaction parameters such as temperature and pressure.

Synthetic Route Example

• Condensation Reaction : Reacting 5-methylthiophene-2-carbaldehyde with an appropriate amine.
• Reduction : Using sodium borohydride to reduce the imine intermediate to yield the aminoethanol product.